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Compound of Interest

Compound Name: GSK926

Cat. No.: B15586644

Essential Safety and Handling Guide for GSK926

Disclaimer: No specific Safety Data Sheet (SDS) for GSK926 is publicly available at the time of
this writing. The following guidance is based on general best practices for handling potent,
selective, cell-active research compounds and information available for similar EZH2 inhibitors.
Researchers must consult with their institution's Environmental Health and Safety (EHS)
department to conduct a formal risk assessment and establish specific standard operating
procedures (SOPs) before handling this substance.

GSK926 is a selective and potent inhibitor of the histone lysine methyltransferase EZH2, with
cell-active properties, making it a valuable tool in cancer research.[1][2] Due to its potent
biological activity, it is crucial to handle GSK926 with a high degree of caution to minimize
exposure and ensure a safe laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)

A conservative approach to personal protection is mandatory when handling GSK926, given
the absence of specific hazard data. The following PPE should be considered the minimum
requirement.
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a full-face shield.

) Nitrile or other chemically resistant gloves.
Hand Protection o
Double gloving is recommended.

A lab coat, worn fully buttoned. For procedures
] with a higher risk of splashes or aerosol
Body Protection ) ) ]
generation, a chemically resistant apron or

coveralls should be used.

A NIOSH-approved respirator with appropriate
) ) cartridges for organic vapors and particulates
Respiratory Protection ] )
should be used, especially when handling the

powder form or creating solutions.

Operational and Disposal Plans

A clear and logical workflow is critical to ensure the safe handling and disposal of GSK926. The
following sections provide a step-by-step guide from receiving the compound to its final
disposal.

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a clearly labeled, sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials. Follow the manufacturer's specific
storage temperature recommendations.

» Designated Area: All handling of GSK926, especially in its solid form, should be conducted in
a designated area, such as a chemical fume hood or a ventilated balance enclosure, to
minimize inhalation exposure.

e Weighing: To prevent the generation of airborne dust, weigh the solid compound within a
ventilated enclosure.

e Solution Preparation: When preparing solutions, slowly add the solid GSK926 to the solvent
to avoid splashing.
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Post-Experiment: After each procedure, thoroughly decontaminate all work surfaces and
equipment. Remove and dispose of PPE in the designated waste containers.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes, holding the
eyelids open.

Inhalation: Move to fresh air immediately.
Ingestion: Do not induce vomiting. Seek immediate medical attention.

Spill Cleanup: In the event of a spill, evacuate the area and prevent others from entering.
Wear appropriate PPE and use an inert absorbent material to contain the spill. Collect the
absorbed material and any contaminated surfaces into a sealed container for hazardous
waste disposal.

The disposal of GSK926 and any contaminated materials must be handled as hazardous
waste in accordance with local, state, and federal regulations.

Waste Type Disposal Procedure

Dispose of in its original container or a clearly
Unused or Expired Compound labeled, sealed container as hazardous
chemical waste.

Collect in a dedicated, sealed, and chemically
Liquid Waste (Solutions) compatible waste container. Clearly label as
iquid Waste (Solutions
q "Hazardous Waste" with the chemical name and

solvent. Do not pour down the drain.

Collect in a designated hazardous waste bag or
Contaminated Labware (Gloves, pipette tips, container. For highly contaminated items, use
etc.) an inert absorbent material to contain the

substance before disposal.
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Experimental Workflow

The following diagram outlines a general workflow for the safe handling of a potent research
compound like GSK926.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15586644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

e )

Preparation

Conduct Risk Assessment
with EHS
[Gather Required PPIa
Prepare Designated
Work Area

é Handling )
y

)

Prepare Solution in

Fume Hood

Gonduct Experimena

N J
(Cleanup & Dlsposa1\

Decontaminate Surfaces
and Equipment

Remove and Dispose
of PPE

-

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15586644?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Caption: A generalized workflow for the safe handling of potent research compounds like
GSK926.

Signaling Pathway Context

GSK926 is an inhibitor of EZH2 (Enhancer of Zeste Homolog 2), a key component of the
Polycomb Repressive Complex 2 (PRC2). EZH2 is a histone methyltransferase that catalyzes
the trimethylation of histone H3 at lysine 27 (H3K27me3), a mark associated with gene
silencing. By inhibiting EZH2, GSK926 can lead to the reactivation of tumor suppressor genes

that have been silenced by this epigenetic modification.

inhibits
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Gene Reactivation
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Caption: The inhibitory effect of GSK926 on the EZH2 signaling pathway, leading to gene
reactivation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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